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Compound of Interest

Compound Name: Propiverine N-oxide

Cat. No.: B1234086

Application Notes and Protocols: Propiverine N-
oxide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Propiverine N-oxide is an active metabolite of propiverine, a widely used medication for the
treatment of overactive bladder (OAB).[1][2] Understanding the pharmacological properties and
proper handling of this metabolite is crucial for research and development in urology and
pharmacology. Propiverine N-oxide, like its parent compound, exhibits a dual mechanism of
action, functioning as both an antimuscarinic agent and a calcium channel blocker.[1][2][3] This
dual activity contributes to its efficacy in reducing detrusor muscle contractions. These
application notes provide detailed protocols for the preparation and storage of Propiverine N-
oxide stock solutions, along with a summary of its physicochemical properties and a diagram
of its mechanism of action.

Physicochemical Properties

A summary of the key physicochemical properties of Propiverine N-oxide is provided in the
table below. This information is essential for accurate preparation of solutions and for
understanding its behavior in experimental settings.
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Property Value Source
Molecular Formula C23H29N0O4

Molecular Weight 383.48 g/mol

Appearance Off-white solid

Purity (by HPLC) >95%

Solubility Soluble in DMSO and

Methanol

111071-96-6 (base); 1329509-
71-8 (HCI salt)

CAS Number

Stock Solution Preparation and Storage

Proper preparation and storage of stock solutions are critical to ensure the stability and activity
of Propiverine N-oxide for experimental use.

Recommended Solvents and Storage Conditions

The following table summarizes the recommended solvents and storage conditions for
Propiverine N-oxide stock solutions.

Recommended Storage .
Solvent Long-term Stability
Temperature

Data not available. Aliquoting
Dimethyl Sulfoxide (DMSO) -20°C is recommended to avoid

repeated freeze-thaw cycles.

Data not available. Use freshly
Methanol -20°C prepared solutions when

possible.

Experimental Protocol: Preparation of a 10 mM
Propiverine N-oxide Stock Solution in DMSO
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This protocol describes the preparation of a 10 mM stock solution of Propiverine N-oxide in
DMSO.

Materials:

Propiverine N-oxide (powder)
Dimethyl Sulfoxide (DMSO), anhydrous
Sterile microcentrifuge tubes or vials
Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Procedure:

Preparation: In a sterile environment (e.g., a laminar flow hood), allow the Propiverine N-
oxide powder and DMSO to equilibrate to room temperature.

Weighing: Accurately weigh the desired amount of Propiverine N-oxide powder. For
example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.83 mg of Propiverine N-
oxide (Molecular Weight = 383.48 g/mol ).

Dissolution: Add the weighed Propiverine N-oxide to a sterile microcentrifuge tube. Add the
appropriate volume of DMSO (in this example, 1 mL) to the tube.

Mixing: Tightly cap the tube and vortex thoroughly until the solid is completely dissolved.
Gentle warming in a 37°C water bath and/or sonication can be used to aid dissolution if
precipitation is observed.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C.

Working Solution Preparation: For in vitro assays, the DMSO stock solution can be further
diluted with an appropriate aqueous buffer or cell culture medium to the final desired
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concentration. It is important to ensure that the final concentration of DMSO in the assay
does not exceed a level that affects the experimental system (typically <0.5%).

Mechanism of Action

Propiverine N-oxide exerts its pharmacological effects on the detrusor smooth muscle of the
bladder through a dual mechanism of action: antagonism of muscarinic receptors and inhibition
of L-type calcium channels. This leads to muscle relaxation and a reduction in urinary

frequency and urgency.
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Caption: Mechanism of action of Propiverine N-oxide in detrusor smooth muscle cells.

Experimental Workflow

The following diagram illustrates a typical experimental workflow for studying the effects of

Propiverine N-oxide in vitro.
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Caption: A typical experimental workflow for in vitro studies of Propiverine N-oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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